N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-5-nitrofuran-2-carboxamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C18H14N6O5S/c1-9-10(2)19-18(21-16(9)25)23-14(8-11(22-23)13-4-3-7-30-13)20-17(26)12-5-6-15(29-12)24(27)28/h3-8H,1-2H3,(H,20,26)(H,19,21,25)
• InChI Key: ZQZULKAUVUNFOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CS3)NC(=O)C4=CC=C(O4)[N+](=O)[O-])C
• Molecular Formula: C18H14N6O5S
• Molecular Weight: 426.4 g/mol

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-5-nitrofuran-2-carboxamide is a useful research compound. Its molecular formula is C18H14N6O5S and its molecular weight is 426.41. The purity is usually 95%.
BenchChem offers high-quality N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-5-nitrofuran-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-5-nitrofuran-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Characterization

• The compound demonstrates complex molecular interactions, as seen in similar compounds. For instance, 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide was studied for its crystal structure, showing a stable configuration maintained by hydrogen bond interactions (Prabhuswamy et al., 2016).

Anticancer and Antimicrobial Potential

• Several synthesized compounds with a similar molecular structure have been evaluated for their in vitro cytotoxic activity against various cancer cell lines, showing promising results. For example, certain diaryl-substituted pyridine, pyrimidine, pyrazole, and isoxazole derivatives displayed significant growth inhibitory effects (Mansour et al., 2020).
• Compounds synthesized via a green approach using 1,3-dipolar cycloaddition methodology demonstrated potential antibacterial activity against bacterial strains like B. subtilis, highlighting their antimicrobial efficacy (Sowmya et al., 2018).

Biological and Pharmaceutical Research

• Novel analogs of similar compounds, such as 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide, were designed and synthesized. These compounds were evaluated for their antibacterial activity and were found to be particularly effective against specific bacterial strains (Palkar et al., 2017).
• A study on pyrazolo[3,4-d]pyrimidin-4(5H)-ones emphasized their synthesis and revealed their potential as promising antibacterial agents, suggesting the pharmaceutical relevance of such compounds (Rahmouni et al., 2014).